N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide

• IUPAC Name: N'-(5,5-dimethyl-3-oxocyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide
• InChI: InChI=1S/C16H20N2O3/c1-10-5-4-6-13(14(10)20)15(21)18-17-11-7-12(19)9-16(2,3)8-11/h4-7,17,20H,8-9H2,1-3H3,(H,18,21)
• InChI Key: JDCMIUISDVFKKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NNC2=CC(=O)CC(C2)(C)C)O
• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol
• Solubility: 33.7 [ug/mL] (The mean of the results at pH 7.4)

Description

N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide, also known as DM-HB, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide exerts its biological effects by inhibiting the activity of various enzymes and proteins. N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and learning. N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide has also been shown to inhibit the activity of β-secretase, an enzyme that is involved in the production of amyloid-β peptides, which are implicated in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects:
N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide has been shown to have various biochemical and physiological effects. N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide has been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, which protect cells from oxidative damage. N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide has also been shown to decrease the levels of inflammatory cytokines, such as tumor necrosis factor-α and interleukin-6, which are involved in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide has several advantages for lab experiments. N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide is relatively easy to synthesize and is stable under normal laboratory conditions. N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide has also been shown to have low toxicity in animal studies. However, N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide has some limitations for lab experiments. N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide has poor solubility in water, which can make it difficult to use in certain assays. N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide also has a relatively short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for the study of N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide. N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide has the potential to be developed into a drug candidate for the treatment of various diseases. Further studies are needed to investigate the pharmacokinetics and pharmacodynamics of N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide in animal models and humans. N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide also has the potential to be used as a tool compound for the study of various biological processes. Further studies are needed to investigate the mechanisms of action of N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide and its effects on various cellular pathways.

Synthesis Methods

N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide can be synthesized by the condensation reaction between 5,5-dimethylcyclohexane-1,3-dione and 2-hydroxy-3-methoxybenzohydrazide in the presence of a catalyst. The reaction proceeds under reflux conditions in ethanol and yields N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide as a yellow solid.

Scientific Research Applications

N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide has been investigated as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and diabetes. N'-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)-2-hydroxy-3-methylbenzohydrazide has also been studied for its antioxidant and anti-inflammatory properties.